Cas no 1597821-75-4 (1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one)
1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one Chemical and Physical Properties
Names and Identifiers
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- 1597821-75-4
- EN300-795624
- 1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one
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- Inchi: 1S/C6H10N4O/c1-10-6(8-4-9-10)2-5(11)3-7/h4H,2-3,7H2,1H3
- InChI Key: UGMPFBMMGJSOQS-UHFFFAOYSA-N
- SMILES: O=C(CN)CC1=NC=NN1C
Computed Properties
- Exact Mass: 154.08546096g/mol
- Monoisotopic Mass: 154.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 73.8Ų
1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-795624-0.05g |
1-amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one |
1597821-75-4 | 95.0% | 0.05g |
$1129.0 | 2025-03-21 | |
| Enamine | EN300-795624-0.1g |
1-amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one |
1597821-75-4 | 95.0% | 0.1g |
$1183.0 | 2025-03-21 | |
| Enamine | EN300-795624-0.25g |
1-amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one |
1597821-75-4 | 95.0% | 0.25g |
$1235.0 | 2025-03-21 | |
| Enamine | EN300-795624-0.5g |
1-amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one |
1597821-75-4 | 95.0% | 0.5g |
$1289.0 | 2025-03-21 | |
| Enamine | EN300-795624-1.0g |
1-amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one |
1597821-75-4 | 95.0% | 1.0g |
$1343.0 | 2025-03-21 | |
| Enamine | EN300-795624-2.5g |
1-amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one |
1597821-75-4 | 95.0% | 2.5g |
$2631.0 | 2025-03-21 | |
| Enamine | EN300-795624-5.0g |
1-amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one |
1597821-75-4 | 95.0% | 5.0g |
$3894.0 | 2025-03-21 | |
| Enamine | EN300-795624-10.0g |
1-amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one |
1597821-75-4 | 95.0% | 10.0g |
$5774.0 | 2025-03-21 |
1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one
Research Brief on 1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one (CAS: 1597821-75-4)
The compound 1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one (CAS: 1597821-75-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the unique structural features of 1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one, which combines a 1,2,4-triazole moiety with a propan-2-one scaffold. The 1,2,4-triazole ring is known for its diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The presence of the amino and ketone functional groups further enhances its reactivity and potential for derivatization, making it a promising candidate for the development of novel therapeutic agents.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis of 1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one and its derivatives. The study employed a multi-step synthetic route, starting from commercially available 1-methyl-1H-1,2,4-triazole-5-carbaldehyde. Key steps included reductive amination and subsequent oxidation to yield the target compound. The researchers reported a high yield (78%) and purity (>98%), as confirmed by HPLC and NMR spectroscopy.
Biological evaluations of 1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one have revealed its potential as an inhibitor of specific enzymatic targets. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits moderate inhibitory activity against protein kinase CK2, a kinase implicated in various cancers. The IC50 value was reported to be 12.3 µM, suggesting its potential as a lead compound for further optimization.
Further investigations into the mechanism of action have provided insights into the compound's interaction with biological targets. Molecular docking studies, as reported in a 2023 Computational Biology and Chemistry article, revealed that 1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one binds to the ATP-binding site of CK2, forming hydrogen bonds with key residues such as Lys68 and Asp175. These interactions are critical for its inhibitory activity and provide a foundation for structure-activity relationship (SAR) studies.
Despite these promising findings, challenges remain in the development of 1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one as a therapeutic agent. Pharmacokinetic studies, as highlighted in a 2023 review in Drug Discovery Today, indicate that the compound exhibits limited bioavailability and rapid metabolism in vivo. Researchers are currently exploring prodrug strategies and structural modifications to address these limitations and enhance its drug-like properties.
In conclusion, 1-Amino-3-(1-methyl-1H-1,2,4-triazol-5-yl)propan-2-one (CAS: 1597821-75-4) represents a promising scaffold for drug discovery, with demonstrated biological activity and potential for further optimization. Ongoing research aims to elucidate its full therapeutic potential and overcome current limitations, paving the way for its application in treating diseases such as cancer and infectious diseases.
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